
Introduction: A Key Building Block in Peptide
Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: H-Asp(otbu)-NH2 hcl

Cat. No.: B613054 Get Quote

H-Asp(OtBu)-NH2 HCl is a protected derivative of the amino acid L-aspartic acid. In this

molecule, the side-chain carboxylic acid is protected as a tert-butyl ester (-OtBu), while the C-

terminus is an amide (-NH2). The α-amino group is present as a hydrochloride salt, which

enhances the compound's stability and handling characteristics. This specific arrangement of

protecting groups makes it a valuable reagent in solid-phase peptide synthesis (SPPS) and

other synthetic methodologies where controlled sequential coupling of amino acids is required.

The tert-butyl protecting group is strategically employed due to its stability under a wide range

of reaction conditions and its susceptibility to cleavage under specific acidic conditions, thus

offering an orthogonal protection strategy.

Physicochemical Properties: Form and Appearance
A fundamental aspect of utilizing any chemical reagent is a thorough understanding of its

physical and chemical properties. These characteristics dictate its handling, storage, and

application in experimental protocols.

Physical Appearance and Form
H-Asp(OtBu)-NH2 HCl is a white crystalline powder. This physical form is advantageous for

laboratory use as it allows for accurate weighing and straightforward dissolution in appropriate

solvents. The crystalline nature is indicative of a high degree of purity, a critical requirement for

applications such as peptide synthesis where impurities can lead to undesired side products.

Chemical Structure and Molecular Formula
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The structural integrity of H-Asp(OtBu)-NH2 HCl is the basis for its utility.

Chemical Name: L-Aspartic acid β-tert-butyl ester α-amide hydrochloride[1][2]

Synonyms: tert-butyl (3S)-3,4-diamino-4-oxobutanoate hydrochloride, H-Asp(OtBu)-

NH2·HCl[2][3]

CAS Number: 92786-68-0[1][2][3]

Molecular Formula: C₈H₁₇ClN₂O₃[1][2]

Molecular Weight: 224.69 g/mol [2]

The hydrochloride salt form not only improves stability but also aids in the solubilization of this

amino acid derivative in polar solvents.

Quantitative Data Summary
For ease of reference, the key quantitative data for H-Asp(OtBu)-NH2 HCl are summarized in

the table below. It is important to note that while some physicochemical properties like melting

point and specific solubility values are not consistently reported in publicly available safety data

sheets, the provided information is based on available supplier data and chemical databases.

Property Value Source

Appearance White crystalline powder Benchchem

CAS Number 92786-68-0
Santa Cruz Biotechnology,

Pharmaffiliates

Molecular Formula C₈H₁₇ClN₂O₃
Santa Cruz Biotechnology,

Pharmaffiliates

Molecular Weight 224.69 g/mol Pharmaffiliates

Melting Point Data not available XiXisys

Solubility Data not available XiXisys
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Experimental Protocols and Handling
The successful application of H-Asp(OtBu)-NH2 HCl in research and development hinges on

proper handling, storage, and quality control.

Recommended Storage and Handling
To maintain the integrity of H-Asp(OtBu)-NH2 HCl, the following storage and handling

procedures are recommended:

Storage: The compound should be stored in a tightly sealed container in a cool, dry place,

typically at 2-8°C. It is advisable to protect it from moisture and light to prevent degradation.

Handling: Use appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling the powder. Work in a well-ventilated area or under a

chemical fume hood to avoid inhalation of the powder.

Quality Control and Characterization Workflow
Ensuring the purity and identity of H-Asp(OtBu)-NH2 HCl before its use in a synthesis

workflow is a critical, self-validating step. A typical characterization workflow is outlined below.

Initial Material Assessment Spectroscopic and Analytical Characterization
Decision

Outcome

Receive H-Asp(OtBu)-NH2 HCl Visual Inspection
(White Crystalline Powder)

Purity Assessment
(HPLC/UPLC)

Identity Confirmation
(Mass Spectrometry)

Structural Verification
(¹H and ¹³C NMR)

Meets
Specifications?

Proceed to SynthesisYes

Reject Batch
No

Click to download full resolution via product page

A typical quality control workflow for H-Asp(OtBu)-NH2 HCl.

Step-by-Step Protocol for Purity Analysis by HPLC
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High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of amino acid derivatives.

Preparation of the Mobile Phase:

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Filter and degas both mobile phases before use.

Sample Preparation:

Accurately weigh approximately 1 mg of H-Asp(OtBu)-NH2 HCl.

Dissolve the sample in a known volume (e.g., 1 mL) of Mobile Phase A to create a 1

mg/mL stock solution.

Further dilute as necessary to fall within the linear range of the detector.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Detection: UV at 214 nm and 280 nm.

Injection Volume: 10 µL.

Gradient: A typical gradient would be a linear increase from 5% to 95% Mobile Phase B

over 20-30 minutes.

Data Analysis:

Integrate the peaks in the chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100.
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Application in Peptide Synthesis: A Mechanistic
Perspective
H-Asp(OtBu)-NH2 HCl is primarily used in Fmoc-based solid-phase peptide synthesis. The

tert-butyl group on the side chain prevents side reactions at the aspartic acid residue during

peptide chain elongation.

Resin Preparation Fmoc Deprotection Amino Acid Coupling Chain Elongation Final Cleavage

Start with Fmoc-protected
amino acid on solid support

Treat with piperidine
in DMF to remove Fmoc group

Couple with Fmoc-Asp(OtBu)-OH
using a coupling agent (e.g., HBTU)

Repeat deprotection
and coupling cycles

Cleave from resin and remove
side-chain protecting groups

(including OtBu) with TFA

Click to download full resolution via product page

Role of Asp(OtBu) in Fmoc-based solid-phase peptide synthesis.

The use of the amide (NH2) at the C-terminus is significant when the desired peptide is a C-

terminal amide, a common modification that increases the stability and biological activity of

many peptide hormones and neuropeptides.

Conclusion
H-Asp(OtBu)-NH2 HCl is a well-defined, crystalline solid that serves as a crucial building block

in the synthesis of complex peptides. Its specific protecting group strategy allows for the

controlled incorporation of aspartic acid residues with a C-terminal amide. A thorough

understanding of its physical and chemical properties, coupled with rigorous quality control, is

essential for its successful application in research and drug development. This guide provides

the foundational knowledge and practical protocols to enable researchers to utilize this

important reagent with confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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